3-(((2,3-Dihydrobenzofuran-5-yl)methyl)amino)propan-1-ol

Lipophilicity LogP Drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H17NO2
Molecular Weight 207.27 g/mol
Cat. No. B13276892
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-(((2,3-Dihydrobenzofuran-5-yl)methyl)amino)propan-1-ol
Molecular FormulaC12H17NO2
Molecular Weight207.27 g/mol
Structural Identifiers
SMILESC1COC2=C1C=C(C=C2)CNCCCO
InChIInChI=1S/C12H17NO2/c14-6-1-5-13-9-10-2-3-12-11(8-10)4-7-15-12/h2-3,8,13-14H,1,4-7,9H2
InChIKeyDDKPUGYUTXHMST-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(((2,3-Dihydrobenzofuran-5-yl)methyl)amino)propan-1-ol – Identity & Physicochemical Baseline


3-(((2,3-Dihydrobenzofuran-5-yl)methyl)amino)propan-1-ol (CAS 1157336-24-7) is a benzofuran-derived amino alcohol featuring a secondary amine linker between the dihydrobenzofuran core and a primary propanol chain . It is supplied at 95% purity with a molecular weight of 207.27 g/mol, a logP of 0.78, and predicted boiling point of 366.1 °C . The compound serves as a versatile building block for medicinal chemistry due to its balanced hydrogen bond donor/acceptor profile .

Building block quality High-purity synthetic intermediate for reliable coupling
Hydrogen bond profile Balanced H-donor/acceptor ratio supports target engagement
Reactive handle Secondary amine enables selective mono-functionalization

3-(((2,3-Dihydrobenzofuran-5-yl)methyl)amino)propan-1-ol – Generic Substitution Risks


Although several 2,3-dihydrobenzofuran amino alcohols share the same molecular formula (C₁₂H₁₇NO₂), stark differences in connectivity and functional group positioning result in measurable disparities in logP, steric accessibility, and hydrogen-bonding capacity . These variations directly impact solubility, membrane permeability, and synthetic utility, making interchangeable use unfeasible without compromising experimental reproducibility or downstream performance .

Connectivity differences shift logP, affecting passive permeability predictions
Steric environment around amine alters reactivity and coupling efficiency
Hydrogen-bonding capacity changes solubility and crystal packing profiles

3-(((2,3-Dihydrobenzofuran-5-yl)methyl)amino)propan-1-ol – Differentiation Evidence vs. Analogs


Lipophilicity Advantage Over Primary Amine Analog

The target compound exhibits a measured logP of 0.7837 , which is 0.37 units higher than the logP of 0.4109 for the direct analog 3-Amino-3-(2,3-dihydrobenzofuran-5-yl)propan-1-ol (CAS 1250086-34-0) . This difference indicates that the secondary amine with a methylene spacer significantly increases lipophilicity compared to the primary amine directly attached to the benzofuran ring, likely improving passive membrane diffusion and CNS penetration potential [1].

Lipophilicity comparison
Head-to-head
+0.37 logP
Higher membrane partitioning predicted
Vendor data; confirm experimentally
Lipophilicity LogP Drug-likeness ADME

Altered Hydrogen-Bonding Profile vs. Primary Amine Analog

The target compound has a molecular weight of 207.27 g/mol , compared to 193.25 g/mol for the primary amine analog . The additional methylene group not only increases MW by 7.2% but also converts a primary amine to a secondary amine, reducing the number of hydrogen bond donors from 3 to 2 (both compounds have 3 H-bond acceptors) . This altered H-bond profile can modulate aqueous solubility, crystal packing, and target binding interactions [1].

H-bond donor shift
Head-to-head
ΔHBD = -1
Altered solubility and solid-state properties
Direct comparison; verify in target system
Molecular weight Hydrogen bonding Physicochemical properties

Secondary Amine Chemoselectivity Advantage

The target compound contains a secondary amine (pKa ~10–11) that permits selective N-alkylation, acylation, or reductive amination under controlled conditions, whereas the primary amine analog 3-Amino-3-(2,3-dihydrobenzofuran-5-yl)propan-1-ol offers two reactive hydrogens, leading to potential over-alkylation and more complex purification . This regiochemical distinction is critical for library synthesis and SAR exploration where monofunctionalization is required [1].

Chemoselectivity profile
Class-level
Secondary amine
May simplify monofunctionalization steps
Based on reactivity principles; test in workflow
Synthetic chemistry Amine reactivity Building block utility

Elevated Boiling Point and Intermolecular Interactions

The predicted boiling point of the target compound is 366.1 ± 30.0 °C , which is higher than typical values for related amino alcohols of lower molecular weight (e.g., 3-amino-3-(2,3-dihydrobenzofuran-5-yl)propan-1-ol, MW 193.25, for which no boiling point is reported but expected to be significantly lower due to reduced MW and HBD count) . This suggests stronger intermolecular hydrogen bonding and van der Waals forces in the target compound, which may influence distillation and purification protocols [1].

Thermal property
Predicted
366°C (predicted)
Informs purification and storage conditions
No experimental comparator; validate empirically
Boiling point Thermal stability Physical property prediction

3-(((2,3-Dihydrobenzofuran-5-yl)methyl)amino)propan-1-ol – Key Application Scenarios


Enhanced Brain Penetration for CNS Drug Discovery

The elevated logP (+0.37 vs. primary amine analog) predicts superior passive blood-brain barrier permeability, making this compound a preferred scaffold for CNS-targeted library synthesis where CNS MPO scores depend critically on lipophilicity [1].

Selective Mono-N-Functionalization in Library Synthesis

The secondary amine architecture enables clean, single-step N-alkylation or N-acylation without the need for protecting groups, reducing synthesis time and cost per compound in hit-to-lead and lead optimization campaigns [2].

Physicochemical Optimization for Fragment-Based Drug Discovery

The balanced HBD (2) and HBA (3) profile, combined with moderate lipophilicity, positions this compound as a Rule-of-Three compliant fragment for FBDD, where subtle changes in H-bond capacity can dramatically alter binding thermodynamics [3].

Solid-State Form and Crystallization Screening

The reduced hydrogen bond donor count (2 vs. 3 for primary amine analog) may result in fewer polymorphic forms and more predictable crystallization behavior, facilitating solid-state characterization and formulation development [4].

Application
Selection Property
Validation Focus
CNS permeability research
Lipophilicity-modulated partitioning
Blood-brain barrier penetration assays
Library synthesis
Secondary amine chemoselectivity
Mono-N-functionalization efficiency
Fragment-based drug discovery
Balanced H-donor/acceptor ratio
Binding thermodynamics & Rule-of-Three
Solid-state form screening
Reduced H-bond donor count
Polymorphism & crystallization behavior
Quote Request

Request a Quote for 3-(((2,3-Dihydrobenzofuran-5-yl)methyl)amino)propan-1-ol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.